N-(N-L-Threonyl-L-alpha-aspartyl)-L-tyrosine
N-(N-L-Threonyl-L-alpha-aspartyl)-L-tyrosine
Brand Name:
Vulcanchem
CAS No.:
115053-54-8
VCID:
VC0039493
InChI:
InChI=1S/C17H23N3O8/c1-6(21)14(20)16(26)13-10(22)3-2-7(4-9(19)17(27)28)12(13)15(25)8(18)5-11(23)24/h2-3,6,8-9,14,21-22H,4-5,18-20H2,1H3,(H,23,24)(H,27,28)
SMILES:
CC(C(C(=O)C1=C(C=CC(=C1C(=O)C(CC(=O)O)N)CC(C(=O)O)N)O)N)O
Molecular Formula:
C17H23N3O8
Molecular Weight:
397.4 g/mol
N-(N-L-Threonyl-L-alpha-aspartyl)-L-tyrosine
CAS No.: 115053-54-8
Main Products
VCID: VC0039493
Molecular Formula: C17H23N3O8
Molecular Weight: 397.4 g/mol
| CAS No. | 115053-54-8 |
|---|---|
| Product Name | N-(N-L-Threonyl-L-alpha-aspartyl)-L-tyrosine |
| Molecular Formula | C17H23N3O8 |
| Molecular Weight | 397.4 g/mol |
| IUPAC Name | 3-amino-4-[6-(2-amino-2-carboxyethyl)-2-(2-amino-3-hydroxybutanoyl)-3-hydroxyphenyl]-4-oxobutanoic acid |
| Standard InChI | InChI=1S/C17H23N3O8/c1-6(21)14(20)16(26)13-10(22)3-2-7(4-9(19)17(27)28)12(13)15(25)8(18)5-11(23)24/h2-3,6,8-9,14,21-22H,4-5,18-20H2,1H3,(H,23,24)(H,27,28) |
| Standard InChIKey | GGQSZBNRCFTMLZ-UHFFFAOYSA-N |
| SMILES | CC(C(C(=O)C1=C(C=CC(=C1C(=O)C(CC(=O)O)N)CC(C(=O)O)N)O)N)O |
| Canonical SMILES | CC(C(C(=O)C1=C(C=CC(=C1C(=O)C(CC(=O)O)N)CC(C(=O)O)N)O)N)O |
| Synonyms | N-(N-L-threonyl-L-alpha-aspartyl)-L-tyrosine SPA-S-646 Thr-Asp-Tyr threonyl-aspartyl-tyrosine |
| PubChem Compound | 5491870 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume